Cas no 1541571-97-4 ((3-cyclobutyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (3-cyclobutyl-1H-pyrazol-4-yl)methanamine
• CAS No: 1541571-97-4
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5577635
• Update Time: 2025-08-05

(3-cyclobutyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-cyclobutyl-
• (5-cyclobutyl-1h-pyrazol-4-yl)methanamine
• (3-cyclobutyl-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C8H13N3/c9-4-7-5-10-11-8(7)6-2-1-3-6/h5-6H,1-4,9H2,(H,10,11)
• InChI Key： CIWJAGUXRHYRHE-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C(C2CCC2)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 342.2±27.0 °C at 760 mmHg
• Flash Point: 187.5±10.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• pka: 15.02±0.50(Predicted)

(3-cyclobutyl-1H-pyrazol-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-cyclobutyl-1H-pyrazol-4-yl)methanamine

Introduction to (3-cyclobutyl-1H-pyrazol-4-yl)methanamine (CAS No. 1541571-97-4)

(3-cyclobutyl-1H-pyrazol-4-yl)methanamine, identified by its Chemical Abstracts Service (CAS) number 1541571-97-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural integrity of this molecule, featuring a cyclobutyl substituent and a methanamine functional group, contributes to its unique chemical properties and reactivity, making it a subject of considerable interest in synthetic chemistry and drug discovery.

The< strong> cyclobutyl moiety in (3-cyclobutyl-1H-pyrazol-4-yl)methanamine introduces a rigid, three-membered ring structure that can influence the compound's spatial conformation and interactions with biological targets. This feature is particularly valuable in medicinal chemistry, where steric hindrance and binding affinity are critical factors in the design of novel drugs. The< strong> pyrazole core of the molecule is renowned for its versatility, serving as a scaffold in numerous pharmacologically active agents. Pyrazoles have been extensively studied for their anti-inflammatory, antimicrobial, antiviral, and anticancer properties, among others.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole-based compounds due to their promising biological activities. The incorporation of various substituents, such as the< strong> cyclobutyl group in (3-cyclobutyl-1H-pyrazol-4-yl)methanamine, has led to the discovery of novel compounds with enhanced efficacy and selectivity. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and interfere with signaling pathways involved in disease progression.

The< strong> methanamine functional group in (3-cyclobutyl-1H-pyrazol-4-yl)methanamine contributes to the compound's basicity and potential for hydrogen bonding interactions. These characteristics are particularly important in drug design, as they can influence the compound's solubility, stability, and binding affinity to biological targets. The basic nature of methanamine also allows for further functionalization, enabling chemists to tailor the molecule's properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of pyrazole derivatives, including (3-cyclobutyl-1H-pyrazol-4-yl)methanamine. These computational tools allow researchers to predict the biological activity and pharmacokinetic properties of compounds before conducting expensive experimental trials. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The synthesis of (3-cyclobutyl-1H-pyrazol-4-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclobutyl group typically involves cyclization reactions or cross-coupling techniques, while the methanamine functionality can be incorporated through nucleophilic substitution or reduction reactions. The choice of synthetic route depends on factors such as yield efficiency, scalability, and purity requirements.

In terms of biological activity, preliminary studies on (3-cyclobutyl-1H-pyrazol-4-yl)methanamine have revealed potential applications in various therapeutic areas. For example, its structural similarity to known bioactive pyrazole derivatives suggests that it may exhibit similar pharmacological effects. Additionally, its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a candidate for developing small-molecule inhibitors or modulators.

The< strong> cyclobutyl substituent may also contribute to the compound's ability to cross-react with other molecules or participate in metabolic pathways. Understanding these interactions is crucial for assessing the compound's safety profile and potential side effects. Further research is needed to elucidate the detailed mechanisms by which (3-cyclobutyl-1H-pyrazol-4-yl)methanamine exerts its effects at the molecular level.

In conclusion, (3-cyclobutyl-1H-pyrazol-4-yl)methanamine (CAS No. 1541571-97-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong> cyclobutyl,< strong> pyrazole, and< strong> methanamine components, make it a versatile scaffold for developing novel therapeutic agents. Ongoing research efforts are expected to yield valuable insights into its biological activities and applications in drug development.